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Compound of Interest

Compound Name: Titanium(1V) iodide

Cat. No.: B1583315

Core Chemical and Physical Properties

Titanium(lV) iodide, also known as titanium tetraiodide, is an inorganic compound with the
formula Tils. It is a notable intermediate in the purification of titanium metal through the van
Arkel-de Boer process.[1][2] The compound is characterized as a red-brown to black
crystalline solid.[1][3] It is sensitive to air, moisture, and light, and reacts violently with water in
a process of hydrolysis.[4]

Quantitative Data Summary

The fundamental physical and chemical properties of Titanium(lV) lodide are summarized in
the table below for quick reference.
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Property Value Citations

Molecular Formula [4Ti [5]

Molecular Weight 555.49 g/mol [3]
Red-brown to black crystals or

Appearance [11[3]
powder

Melting Point 150 °C (302 °F) [3]

Boiling Point 377 °C (711 °F) [3]

Density 4.3 g/lcm3 at 25 °C [3]

Solubility in Water Hydrolyzes [1]
Soluble in dichloromethane,

o ) chloroform, and carbon
Solubility in Organic Solvents [5]

disulfide.[5] Soluble in

benzene and cyclohexane.

Crystal Structure

Cubic (metastable), converts to

a more complex, stable form

over time.

Experimental Protocols

Detailed methodologies for the determination of key chemical properties of Titanium(lV) lodide

are outlined below. Given the compound's sensitivity to air and moisture, all manipulations

should be performed under an inert atmosphere (e.g., argon or nitrogen) using appropriate

laboratory techniques such as a glovebox or Schlenk line.

Synthesis of Titanium(lV) lodide

A common laboratory-scale synthesis of Titanium(lV) lodide involves the direct reaction of

titanium metal with elemental iodine.

Materials:

e Titanium powder
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 lodine crystals
o A sealed reaction tube (e.g., a heavy-walled glass ampoule)
Procedure:

e In an inert atmosphere glovebox, place stoichiometric amounts of titanium powder and iodine
crystals into a reaction tube.

o Evacuate the tube and seal it under vacuum.

e Heat the sealed tube in a tube furnace to 425 °C.[1] The reaction is exothermic, so the initial
heating should be gradual.

e Maintain the temperature for several hours to ensure the reaction goes to completion.
e Cool the furnace slowly to room temperature to allow for the formation of crystalline Tila.

e The resulting product is a dark, crystalline solid.

Determination of Melting Point

The melting point of the air-sensitive Tila is determined using a sealed capillary method.

Materials:

Titanium(lV) lodide sample

Glass capillary tubes

A melting point apparatus or an oil bath

A thermometer

Procedure:

« Inside an inert atmosphere glovebox, load a small amount of finely powdered Titanium(IV)
lodide into a glass capillary tube.
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» Seal the open end of the capillary tube using a flame.
o Place the sealed capillary tube into the heating block of a melting point apparatus.

o Heat the sample at a controlled rate (e.g., 1-2 °C per minute) as the temperature approaches
the expected melting point.

o Record the temperature at which the first liquid appears and the temperature at which the
last solid melts. This range represents the melting point. For pure Tila, a sharp melting point
around 150 °C is expected.[3]

Determination of Boiling Point

The boiling point of Tila can be determined by distillation under atmospheric or reduced
pressure, given its ability to be distilled without decomposition.[1]

Materials:

Titanium(lV) lodide sample

Distillation apparatus (distilling flask, condenser, receiving flask) suitable for air-sensitive
compounds

Heating mantle

Thermometer

Procedure:

Assemble the distillation apparatus under an inert atmosphere.

Place the Titanium(lV) lodide sample in the distilling flask.

Heat the flask gently using a heating mantle.

Record the temperature at which the vapor and liquid are in equilibrium, indicated by a stable
temperature of the distilling vapor at the thermometer bulb. This temperature is the boiling
point. At atmospheric pressure, the boiling point of Tila is 377 °C.[3]
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Determination of Solubility

A colorimetric method can be employed to determine the solubility of Titanium(lV) lodide in

organic solvents, as described by Tornqvist and Libby (1979).

Materials:

Titanium(lV) lodide

Anhydrous organic solvent (e.g., benzene, cyclohexane)
A spectrophotometer

Volumetric flasks and pipettes

A temperature-controlled environment

Procedure:

Prepare a saturated solution of Titanium(IV) lodide in the chosen solvent by adding an
excess of the solid to the solvent in a sealed container under an inert atmosphere.

Agitate the mixture at a constant temperature (e.g., 23 °C) for an extended period (e.g., 24
hours) to ensure equilibrium is reached.

Allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the saturated solution) and dilute it to
a known concentration in a volumetric flask.

Measure the absorbance of the diluted solution at a wavelength corresponding to a strong
absorption peak for Tila (e.g., around 517 nm in benzene).

Using a previously established calibration curve of absorbance versus concentration
(prepared from standards of known Tila concentration), determine the concentration of Tila in
the diluted sample.
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¢ Calculate the original concentration in the saturated solution to determine the solubility. For
example, the solubility in benzene at 23 °C was found to be 32.7 g/L.

Visualizations

The following diagrams illustrate key processes involving Titanium(lV) lodide.
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Caption: Direct synthesis of Titanium(lV) lodide from its elements.
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Van Arkel-de Boer Process for Titanium Purification
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Caption: Workflow of the Van Arkel-de Boer process for titanium purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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